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Compound of Interest

Compound Name: Undecylprodigiosin

Cat. No.: B1683453 Get Quote

Undecylprodigiosin, a red-pigmented antibiotic belonging to the prodiginine family, is a

secondary metabolite produced by several species of the genus Streptomyces. This compound

has garnered significant interest from the scientific community due to its wide range of

biological activities, including antibacterial, antifungal, immunosuppressive, and anticancer

properties. The production of undecylprodigiosin is highly variable among different

Streptomyces hosts and is influenced by a multitude of factors, including the genetic

background of the strain, culture conditions, and the presence of elicitors. This guide provides a

comparative analysis of undecylprodigiosin production in various Streptomyces hosts,

supported by experimental data, detailed methodologies, and visualizations of the underlying

regulatory mechanisms and experimental workflows.

Quantitative Comparison of Undecylprodigiosin
Production
The yield of undecylprodigiosin can vary dramatically between different Streptomyces

species and even between different strains of the same species. Furthermore, production is

heavily dependent on the cultivation method, with solid-state fermentation often yielding higher

quantities compared to submerged fermentation. The following table summarizes

undecylprodigiosin production in several Streptomyces hosts as reported in the literature.
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Streptomyces
Species/Strain

Cultivation
Conditions

Undecylprodigiosin
Yield

Reference

Streptomyces

coelicolor A3(2)
Shake-flask culture Low concentrations [1]

Streptomyces

coelicolor A3(2) (co-

cultured with Bacillus

subtilis)

Shake-flask culture

175-211% increase

compared to pure

culture

[1][2]

Streptomyces

coelicolor A3(2) (co-

cultured with Bacillus

subtilis)

2 L bioreactor

256% increase

compared to pure

culture

[1][2]

Streptomyces

coelicolor

Solid-state

fermentation on wheat

bran

16 mg/g dry substrate [3]

Streptomyces sp.

JS520

Optimized liquid

medium
138 mg/L [4][5]

Recombinant

Streptomyces sp.

ALAA-R20

Solid-state

fermentation on

groundnut oil cake

181.78 mg/g dry

substrate
[6]

Streptomyces sp.

MBK6 (in yeast-

containing medium)

Liquid culture
75 times more than in

yeast-extract medium
[7]

Experimental Protocols
A standardized approach is crucial for the comparative analysis of undecylprodigiosin
production. Below are detailed methodologies for key experiments, synthesized from various

research articles.

1. Fermentation for Undecylprodigiosin Production

Inoculum Preparation:
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Prepare a spore suspension of the desired Streptomyces strain from a mature agar plate.

Inoculate a seed culture medium (e.g., Tryptic Soy Broth) with the spore suspension.

Incubate the seed culture at 28-30°C with shaking (200-250 rpm) for 48-72 hours.

Production Culture:

Submerged Fermentation:

Inoculate the production medium (e.g., R2YE medium or a specific production medium)

with the seed culture (typically 2-5% v/v).

Incubate the production culture at 28-30°C with shaking (200-250 rpm) for 5-7 days.[8]

Solid-State Fermentation:

Mix a solid substrate (e.g., wheat bran, groundnut oil cake) with a nutrient solution to

achieve the desired moisture content (e.g., 80%).[6]

Inoculate the solid substrate with a spore suspension (e.g., 3 x 10^5 spores/g dry

substrate).[6]

Incubate at 30°C for 7 days.[6]

2. Extraction and Quantification of Undecylprodigiosin

Extraction:

Harvest the bacterial cells from the fermentation broth by centrifugation.

Extract the red pigment from the cell pellet using an organic solvent such as methanol or a

mixture of methanol, toluene, and a phosphate buffer.[8]

Evaporate the solvent to obtain the crude extract.

Quantification using High-Performance Liquid Chromatography (HPLC):

Dissolve the crude extract in a suitable solvent (e.g., methanol).
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Inject the sample into an HPLC system equipped with a C18 column.[9][10]

Use a mobile phase gradient, for example, a mixture of 0.1% acetic acid in water and

methanol.[10]

Detect undecylprodigiosin by monitoring the absorbance at approximately 530-539 nm.

[6][9]

Quantify the concentration by comparing the peak area with that of a known standard.

Regulatory Pathways and Experimental Workflow
Signaling Pathway for Undecylprodigiosin Production

The biosynthesis of undecylprodigiosin in Streptomyces is tightly regulated at the genetic

level. The genes responsible for its production are organized in a biosynthetic gene cluster,

commonly referred to as the 'red' cluster. The expression of this cluster is controlled by a

cascade of regulatory proteins. A key pathway-specific activator is RedD, whose expression is

in turn controlled by RedZ.[11][12] The bldA gene, which encodes a tRNA for a rare leucine

codon, also plays a crucial role, as the redZ transcript contains this codon.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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